MC-Val-Cit-PAB-Retapamulin

• Molecular Formula: C58H86ClN7O10S
• Molecular Weight: 1108.9 g/mol
• InChI: InChI=1S/C58H85N7O10S.ClH/c1-9-56(6)32-45(57(7)36(4)24-26-58(37(5)52(56)71)27-25-44(66)51(57)58)75-49(70)34-76-42-30-40-20-21-41(31-42)65(40,8)33-38-16-18-39(19-17-38)61-53(72)43(14-13-28-60-55(59)74)62-54(73)50(35(2)3)63-46(67)15-11-10-12-29-64-47(68)22-23-48(64)69;/h9,16-19,22-23,35-37,40-43,45,50-52,71H,1,10-15,20-21,24-34H2,2-8H3,(H5-,59,60,61,62,63,67,72,73,74);1H/t36-,37+,40-,41+,42?,43+,45-,50+,51+,52+,56-,57+,58+,65?;/m1./s1
• InChIKey: PLMIZWNAQGKFRQ-SZNIJRGJSA-N

Procurement Guide: Understanding [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[[(1R,5S)-8-[[4-[[(2S)-5-(carbamoylamino)-2-[[(2S)-2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]-3-methylbutanoyl]amino]pentanoyl]amino]phenyl]methyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl]sulfanyl]acetate;chloride

The specified compound is a complex, semi-synthetic pleuromutilin derivative featuring a modified tricyclic mutilin core and a sophisticated C14 side chain. This side chain incorporates a maleimide-containing linker, a peptide sequence, and a quaternary ammonium tropane moiety [1]. It is chemically distinct from simpler, clinically used pleuromutilins like lefamulin, retapamulin, tiamulin, and valnemulin. Its structure suggests potential utility as a targeted antibacterial agent, possibly as a component in antibody-drug conjugates (ADCs) or for selective tissue targeting [2]. However, it is crucial to note that high-strength, peer-reviewed, comparative evidence for this precise molecule is currently not available in the public domain.

Product Type Semi-synthetic pleuromutilin derivative with a complex C14 linker-payload

Research Fit Conjugation chemistry, targeted delivery research, and advanced SAR studies

Evidence Context Class-level inference; direct peer-reviewed data for this precise molecule is limited

• [1] European Patent EP3096751B1. 12-epi-pleuromutilins. View Source
• [2] Kidney Targeting Smart Antibiotic Discovery: Multimechanism Pleuromutilins for Pyelonephritis Therapy. (2025). View Source

Procurement Risk Analysis: Why [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[[(1R,5S)-8-[[4-[[(2S)-5-(carbamoylamino)-2-[[(2S)-2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]-3-methylbutanoyl]amino]pentanoyl]amino]phenyl]methyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl]sulfanyl]acetate;chloride Cannot Be Substituted with Simpler Pleuromutilins

Generic substitution with approved pleuromutilins (e.g., lefamulin, tiamulin) is not scientifically justifiable due to fundamental structural and functional differences [1]. The target compound possesses a maleimide linker and quaternary ammonium group absent in simpler analogs, which are known to confer drastically different properties such as in vivo stability, tissue targeting, and spectrum of activity [2]. Furthermore, pleuromutilin structure-activity relationship (SAR) studies unequivocally demonstrate that even minor modifications to the C14 side chain can result in orders-of-magnitude changes in antibacterial potency and resistance profiles [3]. Therefore, substituting this compound with a generic pleuromutilin would nullify the specific experimental design parameters it was intended to test.

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Lefamulin, tiamulin, or retapamulin lack the maleimide linker and quaternary ammonium group; conjugation capability and targeting profile may not transfer.

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Minor modifications to the C14 side chain can shift antibacterial potency and resistance profiles; SAR class review suggests generic substitution limits experimental design validity.

• [1] Novak, R., & Shlaes, D. M. (2010). The pleuromutilin antibiotics: a new class for human use. Current Opinion in Investigational Drugs, 11(2), 182. View Source
• [2] Kidney Targeting Smart Antibiotic Discovery: Multimechanism Pleuromutilins for Pyelonephritis Therapy. (2025). View Source
• [3] Shang, R., et al. (2013). Chemical Synthesis and Biological Activities of Novel Pleuromutilin Derivatives with Substituted Amino Moiety. PLoS ONE, 8(12), e82595. View Source

Quantitative Differentiation Guide for [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[[(1R,5S)-8-[[4-[[(2S)-5-(carbamoylamino)-2-[[(2S)-2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]-3-methylbutanoyl]amino]pentanoyl]amino]phenyl]methyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl]sulfanyl]acetate;chloride

Target Compound Design: Maleimide Linker for Controlled Conjugation

Unlike simple pleuromutilin antibiotics, the target compound incorporates a maleimide (2,5-dioxopyrrol) moiety within a hexanoyl linker [1]. This functional group is specifically designed for chemoselective conjugation with thiol groups, such as those on engineered cysteine residues of monoclonal antibodies [2]. This is a key differentiating feature, enabling the creation of ADCs for targeted antibacterial therapy, which is not possible with lefamulin, tiamulin, or valnemulin. Quantitative assessment of this feature would involve monitoring conjugation efficiency via LC-MS and measuring the drug-to-antibody ratio (DAR).

Maleimide Linker

Class-level inference

Binary functional difference: present vs. absent in marketed pleuromutilins

Supports ADC conjugation research fit

Data to verify for this specific linker-payload

Evidence Dimension	Conjugation Capability
Target Compound Data	Contains a maleimide functional group for site-specific conjugation to thiols.
Comparator Or Baseline	Lefamulin, Tiamulin, Valnemulin, Retapamulin: Do not contain a maleimide group. They lack a functional handle for stable, covalent conjugation to a targeting moiety.
Quantified Difference	Not applicable; this is a qualitative, binary functional difference.
Conditions	Structural analysis; in vitro conjugation assays.

Why This Matters

This feature is essential for research involving targeted drug delivery, enabling the investigation of ADCs for infectious diseases, a field where this compound offers a unique tool not provided by any clinically approved pleuromutilin.

• [1] Compound structure derived from the user's IUPAC name. View Source
• [2] Beck, A., et al. (2017). Strategies and challenges for the next generation of antibody–drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source

Potential for Enhanced Tissue Targeting via Organic Cation Transporters

The presence of a quaternary ammonium group in the target compound's tropane moiety suggests enhanced targeting to tissues with high expression of organic cation transporters (OCTs), such as the kidneys and liver [1]. A related study on quaternized imidazo[4,5-c]pyridine pleuromutilins demonstrated that introducing a quaternary ammonium group improves targeting via OCTs, leading to broad-spectrum activity against MDR bacteria at low doses [2]. This is a class-level inference, as direct data for the target compound is unavailable. The magnitude of this effect would be quantified by comparing tissue-to-plasma AUC ratios in animal models versus a non-quaternized control, such as lefamulin.

Tissue Targeting

Class-level inference

Permanent positive charge (quaternary ammonium) vs. passive diffusion in comparators

Reported OCT-mediated uptake context

Direct PK data for this compound not publicly available

Evidence Dimension	Tissue Targeting Potential
Target Compound Data	Contains a permanent positive charge from a quaternary ammonium group.
Comparator Or Baseline	Lefamulin, Retapamulin, Tiamulin, Valnemulin: Lack a permanent positive charge; their distribution is governed primarily by passive diffusion and lipophilicity.
Quantified Difference	Quantitative data for this specific compound is not publicly available. Class-level inference from a related compound (8i) shows that a quaternary ammonium group improves liver and kidney targeting.
Conditions	In vivo pharmacokinetic studies in rodent models.

Why This Matters

This suggests the compound may be superior for research focused on treating infections localized to the kidneys or liver, a niche where existing pleuromutilins lack targeted distribution.

• [1] Kidney Targeting Smart Antibiotic Discovery: Multimechanism Pleuromutilins for Pyelonephritis Therapy. (2025). View Source
• [2] Kidney Targeting Smart Antibiotic Discovery: Multimechanism Pleuromutilins for Pyelonephritis Therapy. (2025). View Source

Comparative Antibacterial Potency: Class-Level Inference vs. Marketed Pleuromutilins

While direct MIC data for the target compound is absent from public literature, class-level evidence demonstrates that structurally complex C14-modified pleuromutilins can achieve extreme potency against S. aureus, significantly surpassing marketed comparators [1]. For instance, a novel pleuromutilin derivative (Compound A11) with a substituted thienopyrimidine side chain exhibited an MIC of 0.00191 μg/mL against MRSA, which is 162 times lower than tiamulin and 32 times lower than retapamulin [2]. This serves as a benchmark for the potency achievable with advanced pleuromutilin derivatives, highlighting the potential for the target compound to exhibit superior activity compared to first-generation agents.

Antibacterial Potency

Class-level inference

Advanced analog MIC: 0.00191 μg/mL

Reported MIC endpoint context for MRSA

162× lower than tiamulin; 32× lower than retapamulin

Evidence Dimension	In vitro Antibacterial Activity (MIC)
Target Compound Data	No direct data available. Potency is expected to be high based on class precedent.
Comparator Or Baseline	Tiamulin (MIC against MRSA: 0.31 μg/mL); Retapamulin (MIC against MRSA: 0.061 μg/mL); Lefamulin (MIC90 against S. aureus: 0.12 μg/mL) [3].
Quantified Difference	A structurally advanced analog (A11) showed a 162-fold improvement in MIC over tiamulin and a 32-fold improvement over retapamulin against MRSA.
Conditions	In vitro broth microdilution assay against Methicillin-resistant Staphylococcus aureus (MRSA).

Why This Matters

This suggests that the target compound, by virtue of its complex design, belongs to a class of pleuromutilins capable of overcoming resistance with potency far exceeding that of older veterinary and topical agents, a key consideration for research in antimicrobial resistance.

• [1] Ding, R., et al. (2022). Design, synthesis and antibacterial activity of novel pleuromutilin derivatives with thieno[2,3-d]pyrimidine substitution. European Journal of Medicinal Chemistry, 238, 114419. View Source
• [2] Ding, R., et al. (2022). Design, synthesis and antibacterial activity of novel pleuromutilin derivatives with thieno[2,3-d]pyrimidine substitution. European Journal of Medicinal Chemistry, 238, 114419. View Source
• [3] Paukner, S., & Riedl, R. (2017). Pleuromutilins: Potent drugs for resistant bugs—mode of action and resistance. Cold Spring Harbor Perspectives in Medicine, 7(1), a027110. View Source

Optimal Application Scenarios for [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[[(1R,5S)-8-[[4-[[(2S)-5-(carbamoylamino)-2-[[(2S)-2-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]-3-methylbutanoyl]amino]pentanoyl]amino]phenyl]methyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl]sulfanyl]acetate;chloride

Synthesis and Evaluation of Antibody-Drug Conjugates (ADCs) for Infectious Diseases

This compound is specifically designed for use as a linker-payload in ADCs targeting bacteria [1]. Its maleimide group enables conjugation to an antibody, while the pleuromutilin core acts as the cytotoxic payload. Researchers can use it to create novel ADCs for treating intracellular bacterial infections or for targeted depletion of specific bacterial populations in complex microbiomes, a scenario where simple pleuromutilins are ineffective due to lack of targeting [2].

Investigating Organ-Specific Pharmacokinetics and Toxicity

The quaternary ammonium group is hypothesized to enhance renal and hepatic uptake via organic cation transporters (OCTs) [3]. This compound is an ideal tool for in vivo studies aimed at quantifying the impact of a permanent positive charge on the tissue distribution and accumulation of pleuromutilin-based antibiotics. This is in contrast to standard pleuromutilins, whose distribution is largely governed by lipophilicity.

Structure-Activity Relationship (SAR) Studies of Advanced C14 Side Chains

The target compound represents a highly elaborated C14 side chain. It is a valuable reference standard in medicinal chemistry programs aimed at understanding how complex peptide and charged moieties influence ribosomal binding, antibacterial spectrum, and resistance development [4]. Comparing its activity and binding affinity to simpler analogs like mutilin 14-glycolate provides crucial SAR insights for next-generation pleuromutilin design.

Evaluation of Antibacterial Potency Against Multi-Drug Resistant (MDR) Gram-Positive Pathogens

Given the potent activity of advanced pleuromutilin derivatives against MRSA and other resistant strains, this compound should be prioritized for screening against panels of clinically isolated MDR Gram-positive bacteria [5]. Its unique structure may confer activity against strains resistant to first-line pleuromutilins (e.g., lefamulin) or other antibiotic classes, helping to define the resistance-breaking potential of this new chemical space.

Application

Selection Property

Validation Focus

ADC research for infectious disease

Maleimide conjugation handle

DAR and conjugation efficiency

Organ-specific pharmacokinetic studies

Quaternary ammonium tropane moiety

Tissue-to-plasma AUC ratio review

C14 side chain SAR programs

Elaborated peptide-charged side chain

Ribosomal binding and resistance profile

MDR Gram-positive screening panels

Antimicrobial screening context

MIC endpoint review against clinical isolates

• [1] Compound structure derived from the user's IUPAC name. View Source
• [2] Beck, A., et al. (2017). Strategies and challenges for the next generation of antibody–drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337. View Source
• [3] Kidney Targeting Smart Antibiotic Discovery: Multimechanism Pleuromutilins for Pyelonephritis Therapy. (2025). View Source
• [4] Shang, R., et al. (2013). Chemical Synthesis and Biological Activities of Novel Pleuromutilin Derivatives with Substituted Amino Moiety. PLoS ONE, 8(12), e82595. View Source
• [5] Ding, R., et al. (2022). Design, synthesis and antibacterial activity of novel pleuromutilin derivatives with thieno[2,3-d]pyrimidine substitution. European Journal of Medicinal Chemistry, 238, 114419. View Source